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Compound of Interest

Compound Name: Tetrahydromyrcenol

Cat. No.: B1206841 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Tetrahydromyrcenol, also known as 2,6-Dimethyloctan-2-ol. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe handling and environmental compliance.

Immediate Safety and Hazard Information
Tetrahydromyrcenol is a combustible liquid that can cause skin and serious eye irritation.[1][2]

It may be harmful if swallowed and is recognized as being harmful to aquatic life with long-

lasting effects.[3][4] Adherence to appropriate safety protocols is critical during handling and

disposal. Always consult the Safety Data Sheet (SDS) for complete safety information before

handling the chemical.[5][6]

Key Hazards:

Physical Hazard: Combustible liquid.[2][3][7]

Health Hazards: Causes skin irritation (H315), and serious eye irritation (H319).[1]

Environmental Hazards: Harmful to aquatic life with long-lasting effects (H412).[3][4]

Required Personal Protective Equipment (PPE):

Wear chemically resistant gloves (e.g., chloroprene or butyl rubber).[1]
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Use tight-fitting safety goggles or a face shield.[7]

Wear lightweight protective clothing.[1]

Work in a well-ventilated area to avoid inhalation of vapors.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for Tetrahydromyrcenol, relevant for

safety and environmental considerations.

Property Value Source

Physical Properties

Flash Point
71.67 °C (161.01 °F) - 72.2 °C

(162.0 °F)
[2][7]

Water Solubility 252.2 mg/L [8]

Toxicological Data

Dermal Toxicity
Presumed Non-Toxic (>= 5000

mg/kg)
[2]

Ecotoxicity Data

Aquatic Invertebrates
EC50: 43.7 mg/L (48h,

Daphnia magna)
[1]

Microorganisms
EC50: approx. 1,000 mg/L (30

min, Activated sludge)
[1]

Environmental Fate

Biodegradability
Readily biodegradable (72% in

28 days)
[1]

Disposal Protocol for Tetrahydromyrcenol
The primary recommendation for managing Tetrahydromyrcenol waste is to prioritize

recycling or reclamation whenever possible.[1] If recycling is not a viable option, the chemical
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must be disposed of as hazardous waste in strict accordance with local, state, and federal

regulations.[1] Under no circumstances should Tetrahydromyrcenol be discharged into the

sewage system or the environment.[9]

Step-by-Step Disposal Procedure
This protocol outlines the standard operating procedure for the safe disposal of

Tetrahydromyrcenol from a laboratory setting.

1. Waste Minimization:

Order only the necessary quantities of the chemical to minimize surplus.[10]

Reduce the scale of experiments whenever feasible to limit waste generation.[10]

Maintain a chemical inventory to avoid ordering duplicates and to track expiration dates.[10]

2. Waste Segregation and Collection:

Collect Tetrahydromyrcenol waste in a dedicated, properly labeled container.

Do not mix Tetrahydromyrcenol with other chemical waste streams, particularly

incompatible materials like strong oxidizing agents.[11]

Keep liquid and solid waste in separate containers.[5]

Contaminated materials, such as absorbent pads, gloves, and empty containers, should be

treated as hazardous waste and disposed of accordingly.[1]

3. Container Management:

Use containers that are chemically compatible with Tetrahydromyrcenol. Plastic or glass

containers are generally appropriate.[5][10]

Ensure containers are in good condition, free from leaks or damage, and have a secure,

tightly sealed lid.[5][12]
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Attach a "Hazardous Waste" label to the container as soon as waste is first added.[10][11]

The label must clearly identify the contents as "Tetrahydromyrcenol Waste" and list any

other components.[11]

4. Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA).[10]

The storage area must be well-ventilated and away from heat, sparks, open flames, and

direct sunlight.[7][9]

Ensure secondary containment (such as a spill tray) is in place to manage potential leaks.[5]

[11]

5. Disposal:

Arrange for the collection of the waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[10]

Do not attempt to treat or neutralize Tetrahydromyrcenol waste unless you have a specific,

validated, and approved protocol for doing so. No such protocols were identified in the

reviewed literature.

For disposal of empty containers, rinse them thoroughly with a suitable solvent (like ethanol

or acetone). The rinsate must be collected and disposed of as hazardous chemical waste.

After rinsing, the container can often be disposed of as non-hazardous waste, but confirm

this with your institution's guidelines.[13]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Tetrahydromyrcenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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